Ethyl 2-methylimidazo[1,2-a]pyridine-3-carboxylate
Overview
Description
Ethyl 2-methylimidazo[1,2-a]pyridine-3-carboxylate is a chemical compound with the molecular formula C11H12N2O2 . It is an important intermediate for the synthesis of imidazo[1,2-a]pyridine compounds with an imidazo ring . Imidazopyridine, an important fused bicyclic 5,6 heterocycle, has been recognized for its wide range of applications in medicinal chemistry .
Synthesis Analysis
The synthesis of this compound involves a three-step reaction . In one study, 2-methylimidazo[1,2-a]pyridine reacted with bromine and iodine, providing 3-halo-2-methyl-1H-imidazo[1,2-a]pyridinium trihalides .Molecular Structure Analysis
The molecular structure of this compound has been studied using density functional theory (DFT) and compared with X-ray diffraction values . The conformational analysis results showed that the DFT-optimized molecular structure is consistent with the crystal structure determined by single-crystal X-ray diffraction .Chemical Reactions Analysis
In a study, 2-methylimidazo[1,2-a]pyridine reacted with bromine and iodine, providing 3-halo-2-methyl-1H-imidazo[1,2-a]pyridinium trihalides . The structure of these trihalides was confirmed by X-ray structural analysis .Physical and Chemical Properties Analysis
The physical and chemical properties of this compound have been studied using density functional theory (DFT). The study revealed some physicochemical properties of the compound .Scientific Research Applications
Anti-inflammatory and analgesic activities: Synthesized derivatives of ethyl 2-methylimidazo[1,2-a]pyridine-3-carboxylate have shown potential anti-inflammatory, analgesic, antipyretic, and ulcerogenic activities (Abignente et al., 1982); (Abignente et al., 1984); (Abignente et al., 1992).
Synthesis of fused triazines with potential biological activity: Ethyl 3-nitroimidazo[1,2-a]pyridine-2-carboxylate was used to create substituted nitro carboxamidoimidazopyridines, leading to the development of pyrido(1′,2′:1,2)imidazo[5,4-d]-1,2,3-triazines, a planar, angular tri-heterocycle (Zamora et al., 2004).
Synthesis of novel heterocyclic compounds: Research has demonstrated the utility of this compound in the synthesis of diverse heterocyclic compounds with potential biological activities (Bakhite et al., 2005); (Mohamed, 2014); (Mohamed, 2021).
Anti-hepatitis B virus activity: Ethyl 6‐bromo‐8‐hydroxyimidazo[1,2‐a]pyridine‐3‐carboxylate derivatives have shown significant potential in inhibiting the replication of hepatitis B virus (HBV) DNA (Chen et al., 2011).
Catalytic activities in chemical reactions: These compounds have been found to be effective catalysts in various chemical reactions, such as the oxidation of catechol (Saddik et al., 2012).
Inhibition of TNF-alpha expression in T cells: Derivatives of imidazo[1,2-a]pyridine, including those synthesized from this compound, have been evaluated for their ability to inhibit TNF-alpha promoter activity in T cells, showing potential as anti-inflammatory agents (Rether et al., 2008).
Mechanism of Action
Target of Action
Ethyl 2-methylimidazo[1,2-a]pyridine-3-carboxylate is a derivative of imidazo[1,2-a]pyridine . Imidazo[1,2-a]pyridine derivatives have been shown to possess a broad range of biological activity . .
Mode of Action
It’s known that imidazo[1,2-a]pyridine derivatives interact with various biological targets, leading to a wide range of effects .
Biochemical Pathways
Imidazo[1,2-a]pyridine derivatives are known to influence a variety of biological pathways due to their broad spectrum of activity .
Pharmacokinetics
The compound’s molecular weight is 204.23 , which could potentially influence its bioavailability and pharmacokinetic properties.
Result of Action
Imidazo[1,2-a]pyridine derivatives have been associated with a wide range of biological effects .
Future Directions
The future directions of research on Ethyl 2-methylimidazo[1,2-a]pyridine-3-carboxylate and related compounds could involve further exploration of their potential applications in medicinal chemistry, given their wide range of biological activity . Further studies could also focus on the development of new synthesis methods and the investigation of their mechanisms of action .
Biochemical Analysis
Biochemical Properties
Imidazo[1,2-a]pyridine derivatives, to which this compound belongs, have been shown to possess a broad range of biological activity
Cellular Effects
Related imidazo[1,2-a]pyridine derivatives have been shown to have significant activity against various bacteria
Molecular Mechanism
It is known that 2-methylimidazo[1,2-a]pyridine can react with bromine and iodine, leading to the formation of 3-halo-2-methyl-1H-imidazo[1,2-a]pyridinium trihalides
Properties
IUPAC Name |
ethyl 2-methylimidazo[1,2-a]pyridine-3-carboxylate | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H12N2O2/c1-3-15-11(14)10-8(2)12-9-6-4-5-7-13(9)10/h4-7H,3H2,1-2H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FLAQFBICEAEEOA-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=C(N=C2N1C=CC=C2)C | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H12N2O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40353507 | |
Record name | ethyl 2-methylimidazo[1,2-a]pyridine-3-carboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40353507 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
204.22 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
2549-19-1 | |
Record name | 2-Methylimidazo[1,2-a]pyridine-3-carboxylic acid ethyl ester | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=2549-19-1 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | ethyl 2-methylimidazo[1,2-a]pyridine-3-carboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40353507 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | ethyl 2-methylimidazo[1,2-a]pyridine-3-carboxylate | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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